Cas no 18812-40-3 (2-Iodothiophene-3-carbaldehyde)
2-Iodothiophene-3-carbaldehyde is a versatile heterocyclic building block used in organic synthesis, particularly in the construction of thiophene-based derivatives. Its key advantages include the presence of both an aldehyde group and an iodine substituent, which facilitate further functionalization via cross-coupling reactions, nucleophilic substitutions, or condensation reactions. The iodine atom enhances reactivity in palladium-catalyzed transformations, such as Suzuki or Sonogashira couplings, while the aldehyde group serves as a handle for condensation or reduction reactions. This compound is valuable in pharmaceutical and materials science research, enabling the synthesis of complex molecules with tailored properties. Its stability and well-defined reactivity make it a reliable intermediate for advanced synthetic applications.
18812-40-3 structure
Product Name:2-Iodothiophene-3-carbaldehyde
CAS No:18812-40-3
MF:C5H3IOS
MW:238.046192407608
MDL:MFCD03426915
CID:1090697
PubChem ID:819056
Update Time:2025-06-07
2-Iodothiophene-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-Iodothiophene-3-carbaldehyde
- 2-Iodo-3-thiophenecarbaldehyde
- 3-Thiophenecarboxaldehyde, 2-iodo-
- SBB098882
- FCH1335248
- AK143585
- AX8282833
- DS-7695
- 18812-40-3
- A908341
- SCHEMBL15888128
- AKOS022176404
- C73596
- AI-942/25121041
- DTXSID40356038
-
- MDL： MFCD03426915
- Inchi： 1S/C5H3IOS/c6-5-4(3-7)1-2-8-5/h1-3H
- InChI Key： XQBBCHBIMBAUEN-UHFFFAOYSA-N
- SMILES： IC1=C(C=O)C=CS1
Computed Properties
- Exact Mass: 237.89449
- Monoisotopic Mass: 237.89493g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 96.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 45.3
Experimental Properties
- Boiling Point: 278.9±25.0°C at 760 mmHg
- PSA: 17.07
2-Iodothiophene-3-carbaldehyde Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
2-Iodothiophene-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DE258-1g |
2-Iodothiophene-3-carbaldehyde |
18812-40-3 | 95+% | 1g |
3227.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DE258-100mg |
2-Iodothiophene-3-carbaldehyde |
18812-40-3 | 95+% | 100mg |
753CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DE258-250mg |
2-Iodothiophene-3-carbaldehyde |
18812-40-3 | 95+% | 250mg |
1577CNY | 2021-05-08 | |
| Alichem | A169003981-250mg |
2-Iodothiophene-3-carbaldehyde |
18812-40-3 | 95% | 250mg |
$150.48 | 2023-09-02 | |
| Alichem | A169003981-1g |
2-Iodothiophene-3-carbaldehyde |
18812-40-3 | 95% | 1g |
$421.80 | 2023-09-02 | |
| Alichem | A169003981-5g |
2-Iodothiophene-3-carbaldehyde |
18812-40-3 | 95% | 5g |
$1184.50 | 2023-09-02 | |
| Chemenu | CM127945-1g |
2-iodothiophene-3-carbaldehyde |
18812-40-3 | 95% | 1g |
$355 | 2021-08-05 | |
| Chemenu | CM127945-5g |
2-iodothiophene-3-carbaldehyde |
18812-40-3 | 95% | 5g |
$1075 | 2021-08-05 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I894693-250mg |
2-Iodothiophene-3-carbaldehyde |
18812-40-3 | ≥95% | 250mg |
1,304.10 | 2021-05-17 | |
| Chemenu | CM127945-1g |
2-iodothiophene-3-carbaldehyde |
18812-40-3 | 95% | 1g |
$446 | 2023-02-17 |
2-Iodothiophene-3-carbaldehyde Suppliers
Amadis Chemical Company Limited
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Audited Supplier
(CAS:18812-40-3)2-Iodothiophene-3-carbaldehyde
Order Number:A908341
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:31
Price ($):359.0
Email:sales@amadischem.com
2-Iodothiophene-3-carbaldehyde Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:18812-40-3)2-Iodothiophene-3-carbaldehyde
Purity:99%
Quantity:1g
Price ($):359.0